Cas no 1804066-78-1 (Ethyl 3-(2-cyanoethyl)-4-iodobenzoate)

• Product Name: Ethyl 3-(2-cyanoethyl)-4-iodobenzoate
• CAS No: 1804066-78-1
• MF: C₁₂H₁₂INO₂
• MW: 329.133655548096
• CID: 4957926
• Update Time: 2025-08-02

Ethyl 3-(2-cyanoethyl)-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-cyanoethyl)-4-iodobenzoate

• Inchi： 1S/C12H12INO2/c1-2-16-12(15)10-5-6-11(13)9(8-10)4-3-7-14/h5-6,8H,2-4H2,1H3
• InChI Key： BIZCWEAAMDLULO-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=O)OCC)C=C1CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-(2-cyanoethyl)-4-iodobenzoate

Ethyl 3-(2-cyanoethyl)-4-iodobenzoate (CAS No. 1804066-78-1): A Versatile Chemical Intermediate for Modern Applications

Ethyl 3-(2-cyanoethyl)-4-iodobenzoate (CAS No. 1804066-78-1) is a specialized organic compound that has gained attention in pharmaceutical and material science research. This ester derivative, featuring both cyano and iodo functional groups, serves as a valuable intermediate in synthetic chemistry. Its molecular structure combines the reactivity of an ethyl benzoate core with the versatility of cyanoethyl and iodo substituents, making it particularly useful for cross-coupling reactions and further functionalization.

The growing demand for Ethyl 3-(2-cyanoethyl)-4-iodobenzoate reflects current trends in drug discovery and materials development. Researchers frequently search for "iodobenzoate derivatives in medicinal chemistry" or "cyanoethyl-substituted aromatic compounds," indicating strong interest in this chemical space. The compound's CAS 1804066-78-1 serves as a unique identifier that helps scientists precisely locate technical data and safety information across global chemical databases.

From a synthetic perspective, Ethyl 3-(2-cyanoethyl)-4-iodobenzoate offers multiple advantages. The electron-withdrawing nature of both the cyano group and iodo substituent activates the aromatic ring toward nucleophilic substitution, while the ester functionality provides an additional handle for modification. These features make it valuable for creating "complex pharmaceutical intermediates" or "functional materials precursors" – terms that frequently appear in recent literature searches.

In pharmaceutical applications, compounds like 3-(2-cyanoethyl)-4-iodobenzoate derivatives are increasingly investigated for their potential in targeted drug design. The presence of both polar (cyano) and hydrophobic (aromatic) components allows for fine-tuning of drug-like properties, addressing current research priorities in "bioavailability optimization" and "structure-activity relationship studies." These aspects align with trending searches about "improving drug candidate properties" in medicinal chemistry forums.

The material science community has shown parallel interest in Ethyl 3-(2-cyanoethyl)-4-iodobenzoate CAS 1804066-78-1, particularly for designing advanced polymers and liquid crystals. The compound's ability to participate in various coupling reactions makes it suitable for creating "conjugated systems for optoelectronics" – a hot topic in materials research. Recent search trends reveal growing inquiries about "iodoaromatic building blocks for OLED materials" and "cyano-containing monomers for high-performance polymers."

Quality considerations for Ethyl 3-(2-cyanoethyl)-4-iodobenzoate include purity levels, storage conditions, and handling protocols. Suppliers typically provide technical specifications addressing common researcher concerns about "stability of iodoaromatic compounds" and "handling cyano-functionalized chemicals." Proper characterization using techniques like HPLC, NMR, and mass spectrometry ensures the compound meets the rigorous standards required for research applications.

The synthetic versatility of CAS 1804066-78-1 extends to its potential in catalysis and ligand design. The iodo substituent readily participates in modern cross-coupling reactions (e.g., Suzuki, Stille, or Sonogashira couplings), while the cyanoethyl group can serve as a coordinating site or be further transformed. This dual functionality responds to frequent search queries about "multifunctional coupling partners" in synthetic methodology development.

Environmental and safety aspects of Ethyl 3-(2-cyanoethyl)-4-iodobenzoate follow standard laboratory chemical protocols. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when handling this compound, reflecting general best practices for "safe handling of aromatic esters" – a common concern among laboratory professionals searching for chemical safety information.

Market availability of Ethyl 3-(2-cyanoethyl)-4-iodobenzoate has expanded in recent years to meet growing research demand. Suppliers often highlight its application potential in response to customer inquiries about "specialty benzoate derivatives" and "functionalized aromatic building blocks." The compound's CAS number 1804066-78-1 serves as a crucial reference for procurement specialists comparing technical specifications across vendors.

Future research directions for 3-(2-cyanoethyl)-4-iodobenzoate chemistry may explore its utility in emerging areas like covalent organic frameworks or pharmaceutical cocrystals. These potential applications align with trending scientific searches about "advanced organic materials design" and "crystal engineering approaches," suggesting continued relevance for this versatile chemical intermediate in cutting-edge research.